Cas no 5424-20-4 (Tannic acid, β)
Tannic acid, β structure
Product Name:Tannic acid, β
Tannic acid, β Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranose,1,2,3,4,6-pentakis[3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoate]
- Tannic acid, β
- decagalloyl glucose
- DSSTox_CID_6076
- DSSTox_GSID_26076
- DSSTox_RID_78006
- gallotanine
- Gallotannic acid
- gallotannin
- penta-m-digalloyl-glucose
- Quebracho extract
- TANNIC ACID
- Tanninum
- Tannicum acidum
- CS-0113395
- NCGC00186054-02
- Tannic acid, ACS reagent
- CCG-270692
- NSC-656273
- BETA-D-GLUCOSE PENTAKIS[3,4-DIHYDROXY-5-[(3,4,5-TRIHYDROXYBENZOYL)OXY]BENZOATE]
- NCGC00095101-01
- SMR000857330
- beta-D-Glucose pentakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate)
- GTPL4319
- cid_16129778
- DA-51833
- DTXSID00892987
- BDBM60986
- Tannic acid, technical
- CAS-1401-55-4
- Glycerite
- TANNICACID
- SCHEMBL409692
- CHEMBL506247
- Asian holly oak nutgall
- Chinese gallotannin
- [2,3-Dihydroxy-5-[[3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
- HY-135530
- Tox21_300079
- MLS001335996
- AKOS015951319
- NSC656273
- Tannic acid, puriss., meets analytical specification of USP, powder
- NCGC00253925-01
- Tannic acid, SAJ first grade
- Tannic acid, technical grade
- MFCD00066397
- [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
- Q427956
- 5424-20-4
- (2R,3R,4S,5R,6S)-4,5,6-tris({3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]phenyl}carbonyloxy)-2-[({3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]phenyl}carbonyloxy)methyl]oxan-3-yl 3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]benzoate
- s3951
- tannic-acid
- MLS001335995
- Tannin (Tannic acid)
- Tannic acid, United States Pharmacopeia (USP) Reference Standard
- .Beta.-D-glucopyranose, pentakis[3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoate]
- FEMA No. 3042
- Tannic acid, puriss., 95.0%
- Tannic acid, Source: Chinese natural gall nuts
- EINECS 226-562-9
- [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl]3,4,5-trihydroxybenzoate
- Tox21_111422
- C17409
- Tannic acid, tested according to Ph.Eur.
- NSC-758670
- Q-201780
- 1401-55-4
- NS00093444
- [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxy-benzoyl]oxy]tetrahydropyran-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
- NCGC00186054-01
- CHEBI:81066
- (2S,3R,4S,5R,6R)-6-(((3,4-Dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoyl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate)
- Tannic acid, Vetec(TM) reagent grade
- BDBM50442879
-
- Inchi: InChI=1S/C76H52O46/c77-32-1-22(2-33(78)53(32)92)67(103)113-47-16-27(11-42(87)58(47)97)66(102)112-21-52-63(119-72(108)28-12-43(88)59(98)48(17-28)114-68(104)23-3-34(79)54(93)35(80)4-23)64(120-73(109)29-13-44(89)60(99)49(18-29)115-69(105)24-5-36(81)55(94)37(82)6-24)65(121-74(110)30-14-45(90)61(100)50(19-30)116-70(106)25-7-38(83)56(95)39(84)8-25)76(118-52)122-75(111)31-15-46(91)62(101)51(20-31)117-71(107)26-9-40(85)57(96)41(86)10-26/h1-20,52,63-65,76-101H,21H2/t52-,63-,64+,65-,76+/m1/s1
- InChI Key: LRBQNJMCXXYXIU-PPKXGCFTSA-N
- SMILES: C1=C(C=C(C(=C1O)O)O)C(=O)OC2=CC(=CC(=C2O)O)C(=O)OCC3C(C(C(C(O3)OC(=O)C4=CC(=C(C(=C4)OC(=O)C5=CC(=C(C(=C5)O)O)O)O)O)OC(=O)C6=CC(=C(C(=C6)OC(=O)C7=CC(=C(C(=C7)O)O)O)O)O)OC(=O)C8=CC(=C(C(=C8)OC(=O)C9=CC(=C(C(=C9)O)O)O)O)O)OC(=O)C1=CC(=C(C(=C1)OC(=O)C1=CC(=C(C(=C1)O)O)O)O)O
Computed Properties
- Exact Mass: 1700.173
- Monoisotopic Mass: 1700.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 25
- Hydrogen Bond Acceptor Count: 46
- Heavy Atom Count: 122
- Rotatable Bond Count: 31
- Complexity: 3570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 778A^2
- XLogP3: 6.2
Experimental Properties
- Color/Form: 淡 黄色至黄褐色的固体 带有一种微弱 气味
- Density: 2.12
- Melting Point: 218 °C(lit.)
- Boiling Point: 198ºC
- Flash Point: 198 °C
- Refractive Index: 1.927
- PSA: 777.98000
- LogP: 4.83810
Tannic acid, β Security Information
- WGK Germany:2
- Safety Instruction: 24/25
- RTECS:WW5075000
- Storage Condition:储存于阴凉、干燥、通风良好的区域,远离不相容的物质。保持容器紧闭。 避免光照。
Tannic acid, β Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X48145-25g |
Gallotannin |
5424-20-4 | 96% | 25g |
¥57.0 | 2024-07-16 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71694-5g |
Gallotannin |
5424-20-4 | 98% | 5g |
¥256.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71694-10g |
Gallotannin |
5424-20-4 | 98% | 10g |
¥408.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71694-25g |
Gallotannin |
5424-20-4 | 98% | 25g |
¥710.00 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G912470-1g |
Gallotannin (Tannic Acid) |
5424-20-4 | 98% | 1g |
¥597.60 | 2022-01-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RN963-100g |
Tannic acid, β |
5424-20-4 | 96+% | 100g |
137.0CNY | 2021-07-14 | |
| Ambeed | A274873-5g |
(2S,3R,4S,5R,6R)-6-(((3,4-Dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoyl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate) |
5424-20-4 | 96% | 5g |
$5.0 | 2023-05-20 | |
| Ambeed | A274873-10g |
(2S,3R,4S,5R,6R)-6-(((3,4-Dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoyl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate) |
5424-20-4 | 96% | 10g |
$8.0 | 2025-02-20 | |
| Ambeed | A274873-25g |
(2S,3R,4S,5R,6R)-6-(((3,4-Dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoyl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate) |
5424-20-4 | 96% | 25g |
$13.0 | 2025-02-20 | |
| Ambeed | A274873-100g |
(2S,3R,4S,5R,6R)-6-(((3,4-Dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoyl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate) |
5424-20-4 | 96% | 100g |
$24.0 | 2025-02-20 |
Tannic acid, β Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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